N'-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide

• Molecular Formula: C17H17BrN2O2
• Molecular Weight: 361.2 g/mol
• IUPAC Name: N-[(E)-(2-bromophenyl)methylideneamino]-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H17BrN2O2/c1-2-13-7-9-15(10-8-13)22-12-17(21)20-19-11-14-5-3-4-6-16(14)18/h3-11H,2,12H2,1H3,(H,20,21)/b19-11+
• InChI Key: BONPBYSYNGNPSL-YBFXNURJSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=CC=C2Br
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=CC=C2Br

Description

N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide is a chemical compound with the following properties:

Linear Formula: CHBrClNOS

CAS Number: 406201-96-5

Molecular Weight: 513.887 g/mol

Preparation Methods

Industrial Production Methods:: As of now, there is no established industrial-scale production method for N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide. Researchers primarily synthesize it in the laboratory for specialized studies.

Chemical Reactions Analysis

Reactivity:: This compound may undergo various chemical reactions, including:

Oxidation: It could be oxidized under suitable conditions.

Reduction: Reduction reactions may modify its functional groups.

Substitution: Substitution reactions can occur at the bromine or other reactive sites.

Common Reagents and Conditions::

Bromination: Bromine (Br) or N-bromosuccinimide (NBS) can introduce bromine atoms.

Hydrazinolysis: Hydrazine hydrate (NH·HO) can replace functional groups with hydrazide moieties.

Base-Catalyzed Reactions: Alkali metal hydroxides (e.g., NaOH, KOH) may be used for deprotonation or condensation reactions.

Major Products:: The major products depend on the specific reaction conditions and reagents used. Potential products include hydrazide derivatives and substituted phenyl compounds.

Scientific Research Applications

Chemistry::

Building Block: Researchers use N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide as a building block for designing new molecules.

Functional Group Manipulation: Its reactivity allows modification of functional groups in organic synthesis.

Biology and Medicine::

Antimicrobial Properties: Investigating its antibacterial or antifungal effects.

Drug Development: Assessing its potential as a lead compound for drug development.

Industry::

Material Science: Exploring its applications in materials science due to its unique structure.

Mechanism of Action

The exact mechanism by which N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed.

Comparison with Similar Compounds

N’-[(E)-(2-bromophenyl)methylidene]-2-(4-ethylphenoxy)acetohydrazide shares similarities with other compounds, such as:

N’-[(E)-(2-bromophenyl)methylidene]-2-{[5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide:

N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-{4-[(4-bromophenyl)sulfonyl]-1-piperazinyl}acetohydrazide:

These comparisons highlight the uniqueness of our compound.

Remember that this information is based on available data, and further research may reveal additional insights